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Compound of Interest

Compound Name: Benzylchlorodimethylsilane

Cat. No.: B156170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Benzylchlorodimethylsilane, specifically its boiling point and density. The information is
presented to be a valuable resource for laboratory and development work.

Quantitative Data Summary

The physical properties of Benzylchlorodimethylsilane are summarized in the table below for
quick reference.

Physical Property Value Conditions
Boiling Point 101-103 °C at 18 mmHg[1][2][3]
80-81 °C at 15 mmHg[4]

Density 1.018 g/mL at 25 °C[1][2]

1.016 g/mL Not specified

Experimental Protocols

The following are detailed methodologies for the experimental determination of boiling point
and density, which are standard procedures in chemical analysis.
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1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic physical property.

Methodology: Distillation Method

A common and effective method for determining the boiling point of a liquid is through simple
distillation.[3]

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer. The bulb of the thermometer should be
positioned so that the top of the bulb is level with the bottom of the side arm of the distilling
flask.

e Procedure:

o The liquid sample (Benzylchlorodimethylsilane) is placed in the distilling flask along with
a few boiling chips to ensure smooth boiling.

o The apparatus is heated gently.

o As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser.

o The temperature at which the liquid is consistently condensing and dripping into the
receiving flask is recorded as the boiling point.

o Pressure Correction: Since the boiling point is dependent on the atmospheric pressure, it is
crucial to record the barometric pressure during the experiment. If the pressure is not at
standard sea-level pressure (760 mmHg), a correction may need to be applied.

2. Determination of Density

Density is defined as the mass of a substance per unit volume. For liquids, it is typically
measured in grams per milliliter (g/mL).

Methodology: Pycnometer Method
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A pycnometer is a flask with a close-fitting ground glass stopper with a fine bore through its
center, which allows for the measurement of a precise volume.

o Apparatus: A pycnometer (specific gravity bottle), an analytical balance, and a constant
temperature water bath.

e Procedure:

o The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using
an analytical balance.

o The pycnometer is filled with the liquid sample (Benzylchlorodimethylsilane), ensuring
no air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges
through the capillary is carefully wiped off.

o The filled pycnometer is then weighed to determine the mass of the liquid.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density
(e.g., distilled water) at the same temperature, and its mass is determined.

o The volume of the pycnometer can be calculated from the mass and known density of the
reference liquid.

o The density of the Benzylchlorodimethylsilane is then calculated by dividing the mass of
the sample by the determined volume of the pycnometer.

o Temperature Control: Density is temperature-dependent; therefore, all measurements should
be conducted at a constant and recorded temperature, typically using a water bath.[1]

Logical Relationship of Physical Properties

The following diagram illustrates the fundamental relationship between the mass, volume, and
density of a substance, and the influence of temperature on these properties.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b156170?utm_src=pdf-body
https://www.benchchem.com/product/b156170?utm_src=pdf-body
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relationship of Physical Properties

Temperature

Influences\Is a specific

Boiling Point

Determines/Determines

Mass Volume

Click to download full resolution via product page

Caption: Logical flow of physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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